Cas no 251101-36-7 (3-Methylisonicotinamide)

• Product Name: 3-Methylisonicotinamide
• CAS No: 251101-36-7
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD03411690
• CID: 246355
• Update Time: 2025-11-01

3-Methylisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 3-Methylisonicotinamide
• 3-METHYL-PYRIDINE-4-CARBOXAMIDE
• 3-Methylpyridine-4-carboxamide
• 4-Pyridinecarboxamide,3-methyl-
• 3-methyl-4-nicotinamide
• 3-methyl-4-pyridinecarboxamide
• 4-Pyridinecarboxamide,3-methyl
• methyl isonicotinamide
• QMDMUIQZTHZWGH-UHFFFAOYSA-N
• 4-Pyridinecarboxamide, 3-methyl-
• A817650

• MDL： MFCD03411690
• Inchi： 1S/C7H8N2O/c1-5-4-9-3-2-6(5)7(8)10/h2-4H,1H3,(H2,8,10)
• InChI Key： QMDMUIQZTHZWGH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1C)N

Computed Properties

• Exact Mass: 136.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 56

Experimental Properties

• Boiling Point: 290.8°C at 760 mmHg
• PSA: 55.98000
• LogP: 1.18920

3-Methylisonicotinamide Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Methylisonicotinamide

3-Methylisonicotinamide (CAS No. 251101-36-7): A Comprehensive Overview

3-Methylisonicotinamide (CAS No. 251101-36-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This article provides a detailed overview of 3-Methylisonicotinamide, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

3-Methylisonicotinamide is a derivative of isonicotinamide, characterized by the presence of a methyl group at the 3-position of the pyridine ring. Its molecular formula is C₈H₉N₃O, and it has a molecular weight of 159.18 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental applications.

The chemical structure of 3-Methylisonicotinamide can be represented as follows:

C8H9N3O
            O
            |
            N-C6H4-CH3
            |
            NH2

This structure confers several important properties to the compound, including its ability to interact with various biological targets and its stability under different conditions.

Synthesis Methods

The synthesis of 3-Methylisonicotinamide can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 3-methylisonicotinic acid with ammonia or an amine derivative. This reaction typically proceeds via an acid chloride intermediate, which is then treated with ammonia to form the desired amide product.

3-Methylisonicotinic acid + NH3 → 3-Methylisonicotinamide + H2O

An alternative method involves the use of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC) to facilitate the formation of the amide bond. This method is particularly useful for large-scale synthesis due to its high yield and reproducibility.

Biological Activities and Therapeutic Potential

3-Methylisonicotinamide has been studied for its potential therapeutic applications in various diseases. Recent research has focused on its anti-inflammatory, anti-cancer, and neuroprotective properties.

Anti-Inflammatory Activity:

3-Methylisonicotinamide has been shown to exhibit significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). A study published in the Journal of Inflammation Research demonstrated that treatment with 3-Methylisonicotinamide reduced inflammation in a mouse model of colitis, suggesting its potential as a therapeutic agent for inflammatory bowel disease (IBD).

Anti-Cancer Activity:

The compound has also been investigated for its anti-cancer properties. Research conducted at the National Cancer Institute found that 3-Methylisonicotinamide induced apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings highlight the potential of 3-Methylisonicotinamide as a novel chemotherapeutic agent.

Neuroprotective Effects:

In addition to its anti-inflammatory and anti-cancer activities, 3-Methylisonicotinamide has been shown to possess neuroprotective effects. A study published in the Journal of Neurochemistry reported that treatment with the compound reduced oxidative stress and prevented neuronal cell death in a rat model of Parkinson's disease. These results suggest that 3-Methylisonicotinamide may have therapeutic potential for neurodegenerative disorders.

Clinical Trials and Future Directions

The promising preclinical results with 3-Methylisonicotinamide have paved the way for further clinical investigation. Several phase I clinical trials are currently underway to evaluate the safety and efficacy of the compound in various disease conditions. These trials are expected to provide valuable insights into the pharmacokinetics, pharmacodynamics, and potential side effects of 3-Methylisonicotinamide.

In parallel, ongoing research is focused on optimizing the chemical structure of 3-Methylisonicotinamide) to enhance its therapeutic properties. For example, efforts are being made to improve its solubility, bioavailability, and target specificity through structural modifications.

Mechanisms of Action:

To better understand the mechanisms underlying the biological activities of                                  </u></u></u></u></u></u></u></u></u></u>[2], researchers are employing advanced techniques such as molecular docking studies and gene expression analysis. These studies have revealed that [2], researchers are employing advanced techniques such as molecular docking studies and gene expression analysis. These studies have revealed that [2], researchers are employing advanced techniques such as molecular docking studies and gene expression analysis. These studies have revealed that [2], researchers are employing advanced techniques such as molecular docking studies and gene expression analysis. These studies have revealed that [2], researchers are employing advanced techniques such as molecular docking studies and gene expression analysis. These studies have revealed that [2], researchers are employing advanced techniques such as molecular docking studies and gene expression analysis. These studies have revealed that [2], researchers are employing advanced techniques such as molecular docking studies and gene expression analysis. These studies have revealed that [2], researchers are employing advanced techniques such as molecular docking studies and gene expression analysis. These studies have revealed that [2], researchers are employing advanced techniques such as molecular docking studies and gene expression analysis. These studies have revealed that [2], researchers are employing advanced techniques such as molecular docking studies and gene expression analysis. These studies have revealed that [2], researchers are employing advanced techniques such as molecular docking studies and gene expression analysis. These studies have revealed that [2], researchers are employing advanced techniques such as molecular docking studies and gene expression analysis. These studies have revealed that 4] </sup>, <a href="#_ftncr4" name="_fnt4" title="">[4]</sup>, <a href="#_fntcr4" name="fnt4" title="">

To better understand the mechanisms underlying the biological activities of 3-Methylisonicotinamide, researchers are employing advanced techniques such as molecular docking studies and gene expression analysis. These studies have revealed that 3-Methylisonicotinamide interacts with specific receptors and enzymes involved in inflammatory responses, cancer progression, and neurodegeneration.

Molecular docking simulations have shown that 3-Methylisonicotinamide binds selectively to key proteins involved in these pathways, modulating their activity in a dose-dependent manner. For example, it has been found to inhibit cyclooxygenase-2 (COX-2), an enzyme responsible for producing pro-inflammatory prostaglandins.

In addition to these direct interactions, 3-Methylisonicotinamide also influences gene expression patterns associated with inflammation, cancer, and neuroprotection. Transcriptomic analyses have identified several genes whose expression is significantly altered upon treatment with 3-Methylisonicotinamide, including those involved in cell cycle regulation, apoptosis, oxidative stress response, and neurotransmitter signaling.

The multifaceted mechanisms of action underlying 3-Methylisonicotinamide's biological activities highlight its potential as a versatile therapeutic agent capable of addressing multiple aspects of complex diseases.

Safety Profile:

Preliminary safety assessments indicate that 3-Methylisonicotinamide is well-tolerated at therapeutic doses with minimal side effects observed in preclinical models.^{[5] However, further clinical trials will be necessary to fully evaluate its safety profile in humans.}

To date, no major toxicities or adverse reactions have been reported following administration of 3-Methylisonicotinamide.^{[5] Nevertheless, ongoing monitoring will be essential during clinical trials to ensure patient safety.}

In conclusion,

In conclusion, 3-Methylisonicotinamide (CAS No. 251101-36-7) represents a promising compound with diverse biological activities relevant to multiple therapeutic areas including inflammation, cancer, and neurodegeneration.^{[6] Its unique chemical structure provides a foundation for further optimization through structural modifications aimed at enhancing its efficacy while maintaining favorable safety profiles.[6] As research progresses,[6] it is anticipated that 3-Methylisonicotinamide will continue to attract significant interest from both academic researchers and pharmaceutical companies seeking innovative solutions for unmet medical needs.[6]}